Cas no 2161837-12-1 (Tert-butyl 3-hydroxy-4-(2-methylpropyl)pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-hydroxy-4-(2-methylpropyl)pyrrolidine-1-carboxylate
• CAS No: 2161837-12-1
• MF: C₁₃H₂₅NO₃
• MW: 243.342504262924
• CID: 5564742
• PubChem ID: 139534109
• Update Time: 2023-07-11

Tert-butyl 3-hydroxy-4-(2-methylpropyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL21408853
• tert-butyl 3-hydroxy-4-(2-methylpropyl)pyrrolidine-1-carboxylate
• 2161837-12-1
• EN300-1636368
• Tert-butyl 3-hydroxy-4-(2-methylpropyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C13H25NO3/c1-9(2)6-10-7-14(8-11(10)15)12(16)17-13(3,4)5/h9-11,15H,6-8H2,1-5H3
• InChI Key： YSHJJLOEKWOTLZ-UHFFFAOYSA-N
• SMILES： OC1CN(C(=O)OC(C)(C)C)CC1CC(C)C

Computed Properties

• Exact Mass: 243.18344366g/mol
• Monoisotopic Mass: 243.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.8Ų